![molecular formula C16H18BrNO3S B2489407 2-bromo-5-methoxy-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)benzamide CAS No. 1796949-37-5](/img/structure/B2489407.png)
2-bromo-5-methoxy-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)benzamide
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Overview
Description
2-bromo-5-methoxy-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)benzamide, commonly known as BMTB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BMTB is a member of the benzamide family and has a molecular weight of 394.4 g/mol.
Scientific Research Applications
Chemical Synthesis and Modification
One notable application of compounds structurally related to 2-bromo-5-methoxy-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)benzamide is in the field of chemical synthesis, particularly in the selective radical cyclisation of propargyl bromoethers to tetrahydrofuran derivatives. This process, catalyzed by nickel(I) complexes, highlights the utility of bromo-substituted compounds in constructing complex heterocyclic structures with high yields. Such synthetic methodologies are fundamental in the development of new pharmaceuticals and materials (Esteves, Ferreira, & Medeiros, 2007).
Antipsychotic Research
Compounds with structural similarities, such as 5-bromo-2,3-dimethoxy derivatives, have been explored for their potential antipsychotic properties. Studies have shown these compounds to exhibit potent antidopaminergic properties, which are crucial for the development of new antipsychotic medications. Such research contributes to understanding the neurochemical basis of psychiatric disorders and the development of treatments with improved efficacy and reduced side effects (Högberg et al., 1990).
Pharmacokinetic Studies
The metabolism and pharmacokinetics of related brominated compounds have been extensively studied in both rats and humans. These studies are crucial for understanding how such compounds are processed in the body, which informs dosing, efficacy, and safety profiles in clinical settings. This research area is vital for the development of new drugs, ensuring they are both effective and safe for human use (Grassi, Passetti, & Trebbi, 1978).
Antioxidant Activity
Bromophenols, structurally related to the compound , isolated from marine sources such as the red alga Rhodomela confervoides, have shown significant antioxidant activity. This research is crucial for discovering new natural antioxidants, which can be used to combat oxidative stress-related diseases or as preservatives in food and cosmetic industries (Xu et al., 2003).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-bromo-5-methoxy-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18BrNO3S/c1-10-4-7-15(22-10)14(21-3)9-18-16(19)12-8-11(20-2)5-6-13(12)17/h4-8,14H,9H2,1-3H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQIZLZABNDGWIH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)C(CNC(=O)C2=C(C=CC(=C2)OC)Br)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18BrNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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